Cas no 1936405-09-2 (2-(4-Chloro-3-fluorophenyl)pyrrole)

• Product Name: 2-(4-Chloro-3-fluorophenyl)pyrrole
• CAS No: 1936405-09-2
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• MDL: MFCD28168403
• CID: 4632382
• Update Time: 2025-05-26

2-(4-Chloro-3-fluorophenyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-fluorophenyl)pyrrole
• 1H-Pyrrole, 2-(4-chloro-3-fluorophenyl)-

• MDL： MFCD28168403
• Inchi： 1S/C10H7ClFN/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10/h1-6,13H
• InChI Key： WGSTWEYOBXOLHJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C1=CC=C(Cl)C(F)=C1

Additional information on 2-(4-Chloro-3-fluorophenyl)pyrrole

Recent Advances in the Study of 2-(4-Chloro-3-fluorophenyl)pyrrole (CAS: 1936405-09-2)

2-(4-Chloro-3-fluorophenyl)pyrrole (CAS: 1936405-09-2) is a promising chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a pyrrole ring substituted with a 4-chloro-3-fluorophenyl group, makes it an attractive candidate for medicinal chemistry. Researchers have explored its role as a building block for the synthesis of more complex molecules with potential pharmacological activity. Recent studies have demonstrated its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-Chloro-3-fluorophenyl)pyrrole. A study published in the Journal of Medicinal Chemistry (2023) described an efficient and scalable synthesis method, which improved yield and purity compared to previous approaches. This advancement is critical for enabling further pharmacological evaluation and potential large-scale production.

In terms of biological activity, preliminary in vitro studies have shown that 2-(4-Chloro-3-fluorophenyl)pyrrole exhibits moderate inhibitory effects against certain cancer cell lines. Researchers are particularly interested in its potential as a lead compound for the development of targeted therapies. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed selective activity against tyrosine kinase receptors, which are often implicated in cancer progression.

Another promising avenue of research involves the antimicrobial properties of 2-(4-Chloro-3-fluorophenyl)pyrrole. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This finding highlights its potential as a scaffold for developing new antibiotics to address the growing problem of antimicrobial resistance.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. While initial results show moderate bioavailability, researchers are exploring various formulation strategies to improve its absorption and distribution characteristics. These efforts are crucial for advancing the compound through the drug development pipeline.

Looking forward, researchers are particularly excited about the potential of 2-(4-Chloro-3-fluorophenyl)pyrrole as a versatile scaffold for drug discovery. Its relatively simple structure allows for extensive modification, enabling the exploration of diverse pharmacological activities. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, indicating growing industry interest.

In conclusion, 2-(4-Chloro-3-fluorophenyl)pyrrole (CAS: 1936405-09-2) represents an important chemical entity in contemporary medicinal chemistry research. Recent advances in its synthesis, biological evaluation, and potential therapeutic applications suggest that this compound and its derivatives may yield valuable new drug candidates in the coming years. Further research is needed to fully explore its pharmacological potential and optimize its drug-like properties.